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Compound of Interest
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Cat. No.: B104496 Get Quote

Introduction
Carpachromene, a natural flavonoid found in various medicinal plants, has garnered

significant interest in the scientific community for its potential therapeutic properties.[1][2][3]

This document provides detailed application notes and protocols for the preparation of

Carpachromene stock solutions to aid researchers, scientists, and drug development

professionals in their experimental workflows. Adherence to these guidelines will help ensure

the accuracy, reproducibility, and reliability of experimental results.

Physicochemical Properties of Carpachromene
A thorough understanding of the physicochemical properties of Carpachromene is essential

for its proper handling and use in experimental settings. Key properties are summarized in the

table below.
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Property Value Source

CAS Number 57498-96-1 PhytoTech Labs

Molecular Formula C₂₀H₁₆O₅ PhytoTech Labs

Molar Mass 336.3 g/mol PhytoTech Labs

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

MDPI[1]

Preparation of Carpachromene Stock Solutions
This section provides a detailed protocol for the preparation of a 10 mM Carpachromene stock

solution in DMSO. This is a common starting concentration for subsequent dilutions for various

in vitro assays.

Materials and Equipment
Carpachromene powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for a 10 mM Stock Solution
Pre-weighing Preparation: Before weighing, ensure the analytical balance is calibrated and

located in a draft-free area. Allow the Carpachromene powder to equilibrate to room
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temperature if stored in a refrigerator or freezer to prevent condensation.

Weighing Carpachromene: Carefully weigh out 3.36 mg of Carpachromene powder and

transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of cell culture grade DMSO to the microcentrifuge tube

containing the Carpachromene powder.

Dissolution: Tightly cap the tube and vortex at medium speed until the Carpachromene is

completely dissolved. Visually inspect the solution against a light source to ensure no solid

particles remain. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary, but avoid overheating.

Sterilization (Optional): If the stock solution is to be used in sterile cell culture applications, it

can be sterilized by passing it through a 0.22 µm syringe filter into a new sterile tube. Note

that some loss of compound may occur due to filter binding.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20-50 µL) in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which

can degrade the compound. Store the aliquots at -20°C or -80°C for long-term storage,

protected from light.

Dilution of Stock Solution
For experimental use, the 10 mM stock solution can be serially diluted with the appropriate cell

culture medium or buffer to achieve the desired final concentration. It is crucial to ensure that

the final concentration of DMSO in the experimental setup does not exceed a level that is toxic

to the cells (typically <0.5%).[4]

Example Dilution to 10 µM:

Prepare a 1:100 intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL

of cell culture medium. This results in a 100 µM solution.

Prepare a final 1:10 dilution by adding 100 µL of the 100 µM intermediate solution to 900 µL

of cell culture medium. This yields a final concentration of 10 µM.
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Stability and Storage of Carpachromene Solutions
The stability of flavonoid solutions can be affected by factors such as temperature, light, and

pH.[5][6][7][8] While specific stability data for Carpachromene is limited, the following general

guidelines for flavonoids should be followed to ensure the integrity of the stock solutions.

Parameter Recommendation

Storage Temperature
Store stock solutions in DMSO at -20°C or

-80°C for long-term stability.[9]

Light Exposure

Protect solutions from light by using amber-

colored tubes or by wrapping tubes in aluminum

foil.[9]

Freeze-Thaw Cycles
Minimize freeze-thaw cycles by preparing

single-use aliquots.

Working Solutions

Prepare fresh working dilutions from the stock

solution for each experiment. Do not store dilute

aqueous solutions for extended periods.

Application Notes: Experimental Usage of
Carpachromene
Carpachromene has been shown to modulate the IR/IRS1/PI3K/Akt/GSK3/FoxO1 signaling

pathway, which is critical in glucose metabolism and insulin signaling.[1][2][3] Below are

examples of concentrations used in published research.

Application Cell Line
Concentration
Range

Reference

Cell Viability Assay HepG2/IRM 0.4 - 100 µg/mL MDPI[1]

Glucose Consumption

Assay
HepG2/IRM 5, 10, 20 µg/mL MDPI[1]

Western Blot Analysis HepG2/IRM 20 µg/mL MDPI[10]
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Visualizing Experimental Workflows and Signaling
Pathways
Workflow for Preparing Carpachromene Stock Solution
The following diagram illustrates the key steps in the preparation of a Carpachromene stock

solution.
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Workflow for Carpachromene Stock Solution Preparation
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Caption: Workflow for Carpachromene Stock Solution Preparation.
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Carpachromene's Effect on the Insulin Signaling
Pathway
Carpachromene has been shown to ameliorate insulin resistance by modulating the

IR/IRS1/PI3K/Akt/GSK3/FoxO1 pathway.[1][2][3] The diagram below illustrates this signaling

cascade.
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Carpachromene's Modulation of the Insulin Signaling Pathway
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Caption: Carpachromene's Modulation of the Insulin Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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